3-(1-methyl-1H-imidazol-2-yl)propan-1-ol

• IUPAC Name: 3-(1-methylimidazol-2-yl)propan-1-ol
• InChI: InChI=1S/C7H12N2O/c1-9-5-4-8-7(9)3-2-6-10/h4-5,10H,2-3,6H2,1H3
• InChI Key: GYLAKOUCKWSZPG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CCCO
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• CAS RN: 136609-58-0

Description

“3-(1-methyl-1H-imidazol-2-yl)propan-1-ol” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. The compound is a white or colorless solid that is highly soluble in water and other polar solvents.

Molecular Structure Analysis

The molecular structure of “this compound” includes an imidazole ring attached to a propyl group with a hydroxyl (OH) group at the end. The InChI code for this compound is 1S/C7H12N2O/c1-9-5-4-8-7(9)3-2-6-10/h4-5,10H,2-3,6H2,1H3.

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular weight of 140.19. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antifungal Activity

One significant application of compounds related to 3-(1-methyl-1H-imidazol-2-yl)propan-1-ol is in antifungal activities. For instance, derivatives of this compound have been synthesized and evaluated for their effectiveness against various fungi, including Candida albicans and Aspergillus fumigatus. Such compounds exhibit promising antifungal properties, making them potential candidates for treating fungal infections (Chevreuil et al., 2007).

Anticancer and Antimicrobial Properties

Additionally, variants of this molecule have been explored for their potential in anticancer and antimicrobial treatments. Studies have shown that certain derivatives exhibit significant activity against bacterial strains like Bacillus subtilis and limited antileukemic activities, indicating their potential in medical treatments (Şenkardeş et al., 2020).

Synthesis and Optimization of Derivatives

The synthesis and optimization of various derivatives of this compound have been an area of research focus, particularly in creating analogs with improved biological activities. These studies aim to develop compounds with enhanced antifungal, antibacterial, and anticancer properties, expanding the potential applications in the pharmaceutical sector (Lebouvier et al., 2020).

Solubility and Interaction Studies

Research has also been conducted on the solubility of imidazoles, including this compound, in various solvents. Understanding these solubility properties is crucial for developing effective pharmaceutical formulations. Additionally, studies have investigated the interactions of such compounds with different molecules, which is vital for predicting their behavior in biological systems (D. and Kozłowska et al., 2002).

Ionic Liquids and Hydrolytic Properties

Derivatives of this compound have been used in the synthesis of ionic liquids, which have applications in various industrial and research fields due to their unique properties. Additionally, the hydrolytic properties of metal complexes containing these derivatives have been a subject of investigation, contributing to understanding their potential industrial applications (Borowiecki et al., 2013).

Safety and Hazards

The safety information for “3-(1-methyl-1H-imidazol-2-yl)propan-1-ol” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Future Directions

The future directions for “3-(1-methyl-1H-imidazol-2-yl)propan-1-ol” and similar compounds could involve further exploration of their broad range of chemical and biological properties. This could lead to the development of new drugs and therapies.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . This suggests that the compound may interact with a variety of targets, depending on its specific structure and functional groups.

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . The specific interactions and changes induced by this compound would depend on its structure and the nature of its target.

Biochemical Pathways

Given the broad range of activities associated with imidazole derivatives, it’s likely that this compound could affect multiple pathways, leading to various downstream effects .

Result of Action

Given the broad range of activities associated with imidazole derivatives, it’s likely that this compound could induce a variety of effects at the molecular and cellular levels .